Cas no 2155852-36-9 (2H,4H,5H,7H-pyrano3,4-cpyrazole hydrochloride)

• Product Name: 2H,4H,5H,7H-pyrano3,4-cpyrazole hydrochloride
• CAS No: 2155852-36-9
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• MDL: MFCD31629022
• CID: 5606552
• PubChem ID: 132371619
• Update Time: 2026-03-11

2H,4H,5H,7H-pyrano3,4-cpyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,4,5,7-Tetrahydro-pyrano[3,4-c]pyrazole hydrochloride
• EN300-1387223
• 2155852-36-9
• 1,4,5,7-tetrahydropyrano[3,4-c]pyrazole;hydrochloride
• MFCD31629022
• Z3021703551
• 2h,4h,5h,7h-pyrano[3,4-c]pyrazole hydrochloride
• 2H,4H,5H,7H-pyrano3,4-cpyrazole hydrochloride

• MDL： MFCD31629022
• Inchi： 1S/C6H8N2O.ClH/c1-2-9-4-6-5(1)3-7-8-6;/h3H,1-2,4H2,(H,7,8);1H
• InChI Key： WJKQXRRDEWEZPU-UHFFFAOYSA-N
• SMILES： Cl.O1CC2=C(C=NN2)CC1

Computed Properties

• Exact Mass: 160.0403406g/mol
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9Ų

Additional information on 2H,4H,5H,7H-pyrano3,4-cpyrazole hydrochloride

Comprehensive Overview of 2H,4H,5H,7H-pyrano[3,4-c]pyrazole hydrochloride (CAS No. 2155852-36-9)

2H,4H,5H,7H-pyrano[3,4-c]pyrazole hydrochloride (CAS No. 2155852-36-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the pyrano[3,4-c]pyrazole family, which is known for its diverse biological activities and applications in drug discovery. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2H,4H,5H,7H-pyrano[3,4-c]pyrazole hydrochloride features a fused pyran and pyrazole ring system, which contributes to its versatility in medicinal chemistry. Researchers are particularly interested in its potential as a scaffold for designing novel therapeutic agents, especially in the fields of anti-inflammatory, antimicrobial, and anticancer drug development. Its ability to interact with various biological targets makes it a promising candidate for further study.

In recent years, the demand for pyrano[3,4-c]pyrazole derivatives has surged, driven by the growing need for innovative small-molecule drugs. The compound's CAS No. 2155852-36-9 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Scientists are exploring its synthesis routes, physicochemical properties, and potential applications, aligning with the broader trend of structure-activity relationship (SAR) studies in drug design.

One of the key advantages of 2H,4H,5H,7H-pyrano[3,4-c]pyrazole hydrochloride is its compatibility with modern green chemistry principles. Researchers are investigating eco-friendly synthesis methods, such as catalysis and microwave-assisted reactions, to minimize environmental impact. This aligns with the global push for sustainable and efficient chemical processes, a topic of high interest in both academic and industrial circles.

The compound's potential extends beyond pharmaceuticals. It is also being studied for its applications in material science, particularly in the development of organic electronic materials and fluorescent probes. Its unique electronic properties make it a candidate for use in optoelectronic devices, which are critical for advancements in renewable energy and sensor technologies.

For researchers and manufacturers, understanding the safety profile and handling guidelines of 2H,4H,5H,7H-pyrano[3,4-c]pyrazole hydrochloride is essential. While it is not classified as a hazardous material, proper laboratory practices should always be followed to ensure safe usage. The compound's stability and storage conditions are also critical factors to consider for long-term applications.

In conclusion, 2H,4H,5H,7H-pyrano[3,4-c]pyrazole hydrochloride (CAS No. 2155852-36-9) represents a fascinating area of research with broad implications across multiple disciplines. Its structural uniqueness, combined with its potential in drug discovery and material science, makes it a compound of significant interest. As the scientific community continues to explore its properties and applications, this molecule is poised to play a pivotal role in future innovations.